3,4-dimethylisoxazol-5(4H)-one
Overview
Description
“3,4-dimethylisoxazol-5(4H)-one” is a compound with the molecular formula C5H7NO2 . It is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings . This compound is commonly found in many commercially available drugs .
Molecular Structure Analysis
The molecular structure of “3,4-dimethylisoxazol-5(4H)-one” can be represented by the InChI string: InChI=1S/C5H7NO2/c1-3-4(2)6-8-5(3)7/h3H,1-2H3 . The compound has a molecular weight of 113.11 g/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3,4-dimethylisoxazol-5(4H)-one” include a molecular weight of 113.11 g/mol, a topological polar surface area of 38.7 Ų, and a complexity of 151 . The compound has no hydrogen bond donors, three hydrogen bond acceptors, and no rotatable bonds .
Scientific Research Applications
Organocatalytic Reactions
3,4-dimethylisoxazol-5(4H)-one has been used in organocatalytic reactions. Specifically, it has been involved in the chiral phosphoric acid catalyzed regio-, diastereo- and enantioselective reaction with β,γ-alkynyl-α-imino esters . This methodology allows for the γ-addition of β,γ-alkynyl-α-imino esters and C-allenylation of isoxazol-5 (4H)-ones with high regio- and stereoselectivities .
2. Synthesis of Axially Chiral Tetrasubstituted α-Amino Allenoates The compound has been used for the synthesis of axially chiral tetrasubstituted α-amino allenoates . These products feature an adjacent quaternary carbon stereocenter and an axially chiral tetrasubstituted allene motif .
Thermochemistry Studies
5-Amino-3,4-dimethyl-isoxazole, a derivative of 3,4-dimethylisoxazol-5(4H)-one, has been studied for its thermochemical properties . This includes its enthalpy of formation and enthalpy of sublimation .
Chemical Structure Analysis
The compound’s chemical structure has been analyzed and is available as a 2D Mol file or as a computed 3D SD file . This allows for further study and understanding of the compound’s properties.
Use in Commercial Products
3,4-Dimethylisoxazol-5(4H)-one is available commercially and can be used in various applications . However, the specific applications are not mentioned in the source .
Future Directions
Mechanism of Action
Target of Action
The primary targets of 3,4-dimethylisoxazol-5(4H)-one are β,γ-alkynyl-α-imino esters . These targets play a crucial role in the synthesis of axially chiral tetrasubstituted α-amino allenoates .
Mode of Action
The compound interacts with its targets through a chiral phosphoric acid catalyzed regio-, diastereo-, and enantioselective reaction . This interaction results in the γ-addition of β,γ-alkynyl-α-imino esters and C-allenylation of isoxazol-5(4H)-ones .
Biochemical Pathways
The affected biochemical pathway involves the synthesis of axially chiral tetrasubstituted α-amino allenoates . The downstream effects of this pathway include the production of diverse α-imino allenoates featuring an adjacent quaternary carbon stereocenter and an axially chiral tetrasubstituted allene motif .
Result of Action
The molecular and cellular effects of the compound’s action result in the formation of diverse α-imino allenoates featuring an adjacent quaternary carbon stereocenter and an axially chiral tetrasubstituted allene motif .
: Source : Source
properties
IUPAC Name |
3,4-dimethyl-4H-1,2-oxazol-5-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO2/c1-3-4(2)6-8-5(3)7/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYYXCVRLRKSYAA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=NOC1=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30337699 |
Source
|
| Record name | 3,4-dimethylisoxazol-5(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30337699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15731-93-8 |
Source
|
| Record name | 3,4-dimethylisoxazol-5(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30337699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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